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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the pharmacodynamics of
BMS-935177, a potent and reversible inhibitor of Bruton's Tyrosine Kinase (BTK). The
information is compiled from publicly available preclinical data.

Core Mechanism of Action

BMS-935177 is a selective and reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a non-
receptor tyrosine kinase belonging to the Tec family.[1][2] BTK is a critical signaling element
downstream of the B-cell receptor (BCR) and Fc receptors, playing a crucial role in the
activation, proliferation, and survival of B-lymphocytes.[2][3] By reversibly binding to BTK,
BMS-935177 blocks its kinase activity, thereby attenuating these key cellular processes. This
mechanism of action makes it a promising candidate for the treatment of autoimmune diseases
and B-cell malignancies.[2][3]

Quantitative Pharmacodynamic Data

The following tables summarize the in vitro potency and selectivity of BMS-935177 against
BTK and other kinases, as well as its activity in various cell-based functional assays.

Table 1: In Vitro Kinase Inhibitory Potency of BMS-
935177
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Selectivity vs.

Kinase Target Assay Type IC50 (nM) = Reference(s)
BTK Cell-free 2.8 - [1]
TEC Cell-free 13 ~5-fold [1]
BMX Cell-free 24 ~9-fold [1]
ITK Cell-free - 5 to 67-fold [1]
TXK Cell-free - 5 to 67-fold [1]
BLK Cell-free 20 ~7-fold [1]
TRKA Cell-free 30 ~11-fold [1]
HER4 Cell-free <150 >50-fold [1]
TRKB Cell-free <150 >50-fold [1]
RET Cell-free <150 >50-fold [1]
SRC Cell-free - ~1100-fold [1]

Table 2: Cellular Pharmacodynamic Activity of BMS-

935177
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. . Reference(s
Assay Cell Type Stimulus Endpoint IC50 (nM)
Human .
_ Anti-IgM / Intracellular
Calcium Flux Ramos B ) 27 [1]
Anti-lgG Ca2+
cells
CD69 Peripheral B Anti-IgM / Surface o
Expression cells Anti-1gG CD69
CD69 Peripheral B ] Surface
) CD40 Ligand No effect [1]
Expression cells CD69
TNFa Human IgG Immune
] TNFarelease 14 [1]
Production PBMCs Complex
BCR-
) Human Surface
stimulated 550 + 100 [4]
Whole Blood CD69
CD69
BCR-
) Mouse Whole Surface
stimulated 2060 + 240 [4]
Blood CD69
CD69

Signaling Pathways and Experimental Workflows
BTK Signaling Pathway Inhibition by BMS-935177
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Pharmacodynamics of BMS-935177: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576437#understanding-the-pharmacodynamics-of-
bms-935177]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

